![molecular formula C21H16ClN3O3S2 B6544526 N-(4-chloro-1,3-benzothiazol-7-yl)-4-[methyl(phenyl)sulfamoyl]benzamide CAS No. 946384-04-9](/img/structure/B6544526.png)
N-(4-chloro-1,3-benzothiazol-7-yl)-4-[methyl(phenyl)sulfamoyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-1,3-benzothiazol-7-yl)-4-[methyl(phenyl)sulfamoyl]benzamide (CBSM) is a small molecule that has been studied for its potential therapeutic applications in a variety of fields, including cancer, inflammation and neurodegenerative diseases. CBSM has been shown to possess anti-inflammatory, anti-oxidant and anti-tumor properties and is being investigated for its potential use in the treatment of various diseases.
Scientific Research Applications
N-(4-chloro-1,3-benzothiazol-7-yl)-4-[methyl(phenyl)sulfamoyl]benzamide has been studied for its potential therapeutic applications in a variety of fields, including cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to possess anti-tumor properties, and has been investigated for its potential use in the treatment of various types of cancer. This compound has also been studied for its anti-inflammatory and anti-oxidant properties, and is being investigated for its potential use in the treatment of inflammatory and neurodegenerative diseases.
Mechanism of Action
The exact mechanism of action of N-(4-chloro-1,3-benzothiazol-7-yl)-4-[methyl(phenyl)sulfamoyl]benzamide is still not fully understood. However, it is believed that this compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). In addition, this compound may also act as an anti-inflammatory agent by blocking the production of pro-inflammatory cytokines, such as TNF-α and IL-6.
Biochemical and Physiological Effects
This compound has been shown to possess anti-inflammatory, anti-oxidant, and anti-tumor properties. In addition, this compound has been shown to possess neuroprotective effects, and has been studied for its potential use in the treatment of neurodegenerative diseases, such as Parkinson’s and Alzheimer’s diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using N-(4-chloro-1,3-benzothiazol-7-yl)-4-[methyl(phenyl)sulfamoyl]benzamide in laboratory experiments is its low cost and availability. In addition, this compound is relatively easy to synthesize and purify, making it an ideal compound for use in laboratory experiments. However, there are some limitations to using this compound in laboratory experiments, such as its relatively low solubility in water and its potential toxicity.
Future Directions
Future research on N-(4-chloro-1,3-benzothiazol-7-yl)-4-[methyl(phenyl)sulfamoyl]benzamide could focus on a number of areas, including the development of new synthesis methods for this compound, the further elucidation of its mechanism of action, and the exploration of its potential therapeutic applications in a variety of diseases. Additionally, future research could focus on the potential toxicity of this compound and the development of safer and more effective delivery methods for this compound. Other potential areas of research include the study of this compound’s potential interactions with other drugs and its potential applications in the treatment of neurological disorders.
Synthesis Methods
N-(4-chloro-1,3-benzothiazol-7-yl)-4-[methyl(phenyl)sulfamoyl]benzamide can be synthesized via a three-step process, beginning with the reaction of 4-chloro-1,3-benzothiazol-7-yl chloride with methyl(phenyl)sulfamoylbenzamide. This results in the formation of the this compound product. The second step involves the hydrolysis of the product, which yields the desired this compound. Finally, the this compound is purified and isolated through a series of chromatography steps.
properties
IUPAC Name |
N-(4-chloro-1,3-benzothiazol-7-yl)-4-[methyl(phenyl)sulfamoyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClN3O3S2/c1-25(15-5-3-2-4-6-15)30(27,28)16-9-7-14(8-10-16)21(26)24-18-12-11-17(22)19-20(18)29-13-23-19/h2-13H,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIAISFCYIXNQFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C4C(=C(C=C3)Cl)N=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.